Cas no 658081-48-2 (1H-Pyrazole-4-propanol,1,3,5-tris[4-[(2-methoxyethoxy)methoxy]phenyl]-)

• Product Name: 1H-Pyrazole-4-propanol,1,3,5-tris[4-[(2-methoxyethoxy)methoxy]phenyl]-
• CAS No: 658081-48-2
• MF: C₃₆H₄₆N₂O₁₀
• MW: 666.75785112381
• CID: 1695847
• Update Time: 2024-09-02

1H-Pyrazole-4-propanol,1,3,5-tris[4-[(2-methoxyethoxy)methoxy]phenyl]- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-propanol,1,3,5-tris[4-[(2-methoxyethoxy)methoxy]phenyl]-
• 1H-Pyrazole-4-propanol, 1,3,5-tris[4-[(2-methoxyethoxy)methoxy]phenyl]-

• Inchi： 1S/C36H46N2O10/c1-40-19-22-43-25-46-31-12-6-28(7-13-31)35-34(5-4-18-39)36(29-8-14-32(15-9-29)47-26-44-23-20-41-2)38(37-35)30-10-16-33(17-11-30)48-27-45-24-21-42-3/h6-17,39H,4-5,18-27H2,1-3H3
• InChI Key： DEZHRUCPVIRFKO-UHFFFAOYSA-N
• SMILES： N1(C2=CC=C(OCOCCOC)C=C2)C(C2=CC=C(OCOCCOC)C=C2)=C(CCCO)C(C2=CC=C(OCOCCOC)C=C2)=N1

Computed Properties

• Exact Mass: 666.31538

Experimental Properties

• Density: 1.17±0.1 g/cm3(Predicted)
• Boiling Point: 784.4±60.0 °C(Predicted)
• PSA: 121.12
• pka: 14.94±0.10(Predicted)